Cas no 20055-98-5 (1-Propanesulfonic acid,2-hydroxy-3-mercapto-, sodium salt (1:1))

• Product Name: 1-Propanesulfonic acid,2-hydroxy-3-mercapto-, sodium salt (1:1)
• CAS No: 20055-98-5
• MF: C₃H₇NaO₄S₂
• MW: 194.205049753189
• CID: 286523
• PubChem ID: 23663670
• Update Time: 2025-04-19

1-Propanesulfonic acid,2-hydroxy-3-mercapto-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,2-hydroxy-3-mercapto-, sodium salt (1:1)
• sodium,2-hydroxy-3-sulfanylpropane-1-sulfonate
• 2-Hydroxy-3-mercapto-1-propanesulfonic acid sodium salt
• EINECS 243-486-1
• I04-1388
• L275
• Sodium 2-hydroxy-3-mercaptopropanesulphonate
• Sodium 3-Mercapto-2-Hydroxypropane Sulfonic Acid
• sodium;2-hydroxy-3-sulfanylpropane-1-sulfonate
• SCHEMBL4430233
• DTXSID70942069
• WBZSEACLCTWMGY-UHFFFAOYSA-M
• sodium2-hydroxy-3-mercaptopropanesulphonate
• sodium 3-mercapto-2-hydroxypropane sulfonate
• SODIUM 2-HYDROXY-3-SULFANYLPROPANE-1-SULFONATE
• NS00047565
• 20055-98-5
• AKOS006327335

• Inchi： 1S/C3H8O4S2.Na/c4-3(1-8)2-9(5,6)7;/h3-4,8H,1-2H2,(H,5,6,7);/q;+1/p-1
• InChI Key： WBZSEACLCTWMGY-UHFFFAOYSA-M
• SMILES： S(CC(CS)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 193.96800
• Monoisotopic Mass: 193.968345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8

Experimental Properties

• PSA: 124.61000
• LogP: -0.09690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids